Cas no 2228534-53-8 (3-amino-1-(2,6-dichlorophenyl)propan-1-one)

• Product Name: 3-amino-1-(2,6-dichlorophenyl)propan-1-one
• CAS No: 2228534-53-8
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 6422291
• PubChem ID: 165700666
• Update Time: 2025-05-25

3-amino-1-(2,6-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-dichlorophenyl)propan-1-one
• EN300-1976265
• 2228534-53-8

• Inchi： 1S/C9H9Cl2NO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3H,4-5,12H2
• InChI Key： SVMDYZQXRPOZPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCN)=O)Cl

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2,6-dichlorophenyl)propan-1-one

3-Amino-1-(2,6-Dichlorophenyl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(2,6-dichlorophenyl)propan-1-one, with the CAS number 2228534-53-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dichlorophenyl group attached to a propanone backbone with an amino substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-amino-1-(2,6-dichlorophenyl)propan-1-one involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable method involves the condensation of 2,6-dichlorobenzaldehyde with an appropriate amine derivative under specific reaction conditions. This approach not only simplifies the synthesis but also opens up possibilities for further functionalization of the molecule.

In terms of its properties, 3-amino-1-(2,6-dichlorophenyl)propan-1-one exhibits interesting pharmacokinetic characteristics. Studies have shown that the compound has moderate solubility in aqueous solutions, which is advantageous for its potential use as a drug candidate. Additionally, its stability under physiological conditions has been evaluated, revealing that it maintains its integrity for extended periods, a critical factor for bioavailability.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Furthermore, preliminary studies suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential in oncology research.

Recent breakthroughs in computational chemistry have allowed scientists to model the interaction of 3-amino-1-(2,6-dichlorophenyl)propan-1-one with various biological targets at an atomic level. These simulations provide valuable insights into the molecule's binding affinity and selectivity, which are crucial for understanding its mechanism of action. Such studies are paving the way for rational drug design based on this compound's structure.

In conclusion, 3-amino-1-(2,6-dichlorophenyl)propan-1-one (CAS 2228534-53-8) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with promising biological activities and improved synthetic methods, positions it as a valuable tool in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.